5-(3-Chlorophenyl)-5-oxovaleronitrile

• IUPAC Name: 5-(3-chlorophenyl)-5-oxopentanenitrile
• InChI: InChI=1S/C11H10ClNO/c12-10-5-3-4-9(8-10)11(14)6-1-2-7-13/h3-5,8H,1-2,6H2
• InChI Key: YTHMEBHXUQHFJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(=O)CCCC#N
• Molecular Formula: C11H10ClNO
• DSSTOX Substance ID: DTXSID30642235
• Molecular Weight: 207.65 g/mol
• CAS RN: 898767-68-5

Description

5-(3-Chlorophenyl)-5-oxovaleronitrile, also known as 5-CVO, is an organic compound belonging to the class of oxovaleronitriles. It is a colorless solid that is soluble in water and organic solvents. 5-CVO has a wide range of applications in scientific research, including its use as a laboratory reagent and as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Antibacterial Activity

A study demonstrated the synthesis and evaluation of compounds containing a fragment structurally related to 5-(3-Chlorophenyl)-5-oxovaleronitrile for antibacterial activity. These novel heterocyclic compounds exhibited promising antibacterial properties against various bacterial strains such as Pseudomonas aeruginosa and Escherichia coli, suggesting their potential application in the development of new antibacterial agents (Mehta, 2016).

Crystal Structure and Docking Studies

Crystallographic and molecular docking studies have been conducted on compounds similar to 5-(3-Chlorophenyl)-5-oxovaleronitrile. These studies help in understanding the molecular orientation and interactions within biological targets like enzymes, which is crucial for drug design and development (Al-Hourani et al., 2015).

NMR Identification in Metabolism Studies

NMR techniques have been used to study the metabolism of related compounds, like the identification of metabolites in isolated dog hepatocytes. This provides valuable insights into the metabolic pathways and potential biomedical applications of these compounds (Martin et al., 2003).

Synthesis and Antimicrobial Activity

Research on the synthesis of novel compounds structurally similar to 5-(3-Chlorophenyl)-5-oxovaleronitrile has shown significant antimicrobial properties. These studies contribute to the development of new compounds with potential uses in combating microbial infections (Kumar et al., 2022).

Spectroscopic and Chemical Studies

Detailed spectroscopic and chemical studies, including DFT analysis, have been carried out on related compounds. These studies provide a deeper understanding of the molecular structure, electronic properties, and chemical reactivity, which are essential for various scientific applications (Pathade et al., 2020).

Pharmaceutical Intermediates

5-(3-Chlorophenyl)-5-oxovaleronitrile and related compounds have been used as intermediates in the synthesis of pharmaceuticals. Studies on these compounds help in improving the quality and efficacy of pharmaceutical products (Tang et al., 2010).